Cas no 79551-86-3 (20-HETE)

20-HETE structure

Product Name:20-HETE

CAS No:79551-86-3

MF:C₂₀H₃₂O₃

MW:320.466286659241

CID:567209

PubChem ID:24895546

Update Time:2024-10-27

20-HETE Chemical and Physical Properties

Names and Identifiers

- 5,8,11,14-Eicosatetraenoicacid, 20-hydroxy-, (5Z,8Z,11Z,14Z)-
- 20-HETE
- 20-HETE Lipid Maps MS Standard
- 20-HYDROXY ARACHIDONIC ACID
- (5Z,8Z,11Z,14Z)-20-hydroxyeicosa-5,8,11,14-tetraenoic acid
- (all-Z)-20-hydroxy-5,8,11,14-eicosatetraenoic acid
- 20-Hydroxy-(5Z,8Z,11Z,14Z)-eicosatetraenoic acid
- 20-hydroxy-5,8,11,14-eicosatetraenoic acid
- 20-hydroxyeicosatetraenoic acid
- 20-Hydroxyicosatetraenoate
- 20-Hydroxyicosatetraenoic acid
- DSR-II-247-30
- omega-Hydroxyarachidonic acid
- 20-Hydroxyarachidonic acid
- CHEMBL4085458
- SR-01000946981
- DTXSID601009895
- SR-01000946981-1
- 20-Hydroxy-(5Z,8Z,11Z,14Z)-eicosatetraenoic acid, ~100 mug/mL in ethanol, >=90% (HPLC)
- 20-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoate
- LMFA03060009
- (5Z,8Z,11Z,14Z)-20-Hydroxyicosa-5,8,11,14-tetraenoate
- 20-Hydroxy-(5Z,8Z,11Z,14Z)-eicosatetraenoate
- GTPL4103
- 20-hydroxy-5(Z),8(Z),11(Z),14(Z)-eicosatetraenoic acid
- SCHEMBL505713
- 20-hydroxy-5,8,11,14-eicosatetraenoate
- AKOS027327565
- 20-Hydroxyeicosatetraeonic acid
- HY-15598
- (5Z,8Z,11Z,14Z)-20-Hydroxyicosa-5,8,11,14-tetraenoic acid
- Q21099666
- 20-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid
- CS-1451
- MFCD00171542
- 20-HETE (>80%)
- CHEBI:34306
- 5,8,11,14-Eicosatetraenoic acid, 20-hydroxy-, (all-Z)-
- (all-Z)-20-hydroxy-5,8,11,14-Eicosatetraenoate
- 79551-86-3
- (5Z,8Z,11Z,14Z)-20-Hydroxy-5,8,11,14-eicosatetraenoic acid (ACI)
- 5,8,11,14-Eicosatetraenoic acid, 20-hydroxy-, (all-Z)- (ZCI)
- 20-Hydroxyeicosa-5Z,8Z,11Z,14Z-tetraenoic acid
- ω-Hydroxyarachidonic acid
- 20-Hydroxy arachidonate
- DTXCID801436327
- MDL： MFCD00171542
- Inchi： 1S/C20H32O3/c21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(22)23/h1,3-4,6-7,9-10,12,21H,2,5,8,11,13-19H2,(H,22,23)/b3-1-,6-4-,9-7-,12-10-
- InChI Key： NNDIXBJHNLFJJP-DTLRTWKJSA-N
- SMILES： C(/C/C=C\CCCC(=O)O)=C/C/C=C\C/C=C\CCCCCO

Computed Properties

Exact Mass: 320.235
Monoisotopic Mass: 320.235
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 15
Complexity: 378
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5A^2
XLogP3: 4.7

Experimental Properties

Density: 0.985±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 482°C at 760 mmHg
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
Refractive Index: 1.514
Solubility: Almost insoluble (0.061 g/l) (25 º C),
PSA: 57.53000
LogP: 5.18910
Color/Form: ~100 μg/mL in ethanol

20-HETE Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H319
Warning Statement： P210-P305+P351+P338-P370+P378-P403+P235
Hazardous Material transportation number：UN 1170 3/PG 2
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： 7-16
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：11-36/37/38
Safety Term：16-26-36

20-HETE Pricemore >>

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20-HETE Production Method

Production Method 1

1286736-37-5

79551-86-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Synthesis and functional pharmacological effects on human bronchi of 20-hydroxyeicosatetraenoic acid

Proteau-Gagne, A.; St-Jean, F.; Morin, C.; Gendron, L.; Rousseau, E.; et al, Chemistry of Natural Compounds, 2011, 46(6), 841-847

Production Method 2

506-32-1

79551-86-3

Reaction Conditions

1.1 Solvents: Ethanol ; 5 d, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt

Reference

Preparation of 20-HETE using multifunctional enzyme type 2-negative Starmerella bombicola

Van Bogaert, Inge; Zhang, Guodong; Yang, Jun; Liu, Jun-Yan; Ye, Yonghao; et al, Journal of Lipid Research, 2013, 54(11), 3215-3219

Production Method 3

506-32-1

79551-86-3

Reaction Conditions

1.1 Reagents: Glucose Solvents: Ethanol , Water ; 96 h, 30 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, 25 °C

Reference

Immobilization of Candida bombicola Cells on Free-Standing Organic-Gold Nanoparticle Membranes and Their Use as Enzyme Sources in Biotransformations

Phadtare, Sumant; Shah, Sachin; Prabhune, Asmita; Wadgaonkar, Prakash P.; Sastry, Murali, Biotechnology Progress, 2004, 20(6), 1817-1824

Production Method 4

506-32-1

79551-86-3

79551-85-2

Reaction Conditions

1.1 Reagents: Glucose Solvents: Ethanol , Water
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Transformation of arachidonic acid to 19-hydroxy- and 20-hydroxy-eicosatetraenoic acids using Candida bombicola

Prabhune, Asmita; Fox, Simon R.; Ratledge, Colin, Biotechnology Letters, 2002, 24(12), 1041-1044

Production Method 5

86179-96-6

79551-86-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 6 - 8 h, 23 °C

Reference

A practical, stereospecific route to 18-, 19-, and 20-hydroxyeicosa-5(Z),8(Z),11(Z),14(Z)-tetraenoic acids (18-, 19-, and 20-HETEs)

Gopal, V. Raj; Jagadeesh, S. G.; Reddy, Y. Krishna; Bandyopadhyay, A.; Capdevila, Jorge H.; et al, Tetrahedron Letters, 2004, 45(12), 2563-2565

Production Method 6

86179-96-6

79551-86-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 0 °C; overnight, rt
1.2 Reagents: Oxalic acid Solvents: Water ; pH 5, rt

Reference

20-hydroxyeicosatetraenoic acid (20-HETE): structural determinants for renal vasoconstriction

Yu, Ming; Alonso-Galicia, Magdalena; Sun, Cheng-Wen; Roman, Richard J.; Ono, Naoya; et al, Bioorganic & Medicinal Chemistry, 2003, 11(13), 2803-2821

Production Method 7

86179-96-6

79551-86-3

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; overnight, rt

Reference

Chemical synthesis and biological evaluation of ω-hydroxy polyunsaturated fatty acids

Hwang, Sung Hee; Wagner, Karen; Xu, Jian; Yang, Jun; Li, Xichun; et al, Bioorganic & Medicinal Chemistry Letters, 2017, 27(3), 620-625

Production Method 8

506-32-1

79551-86-3

79551-85-2

Reaction Conditions

1.1 Reagents: Glucose Catalysts: Octadecylamine , Cytochrome P450 Solvents: Ethanol , Water ; 96 h, 28 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, 25 °C

Reference

Porous alumina membrane as a support system for Candida bombicola cells and their use in biotransformation of arachidonic acid to 19-HETE and 20-HETE

Sachin, Shah; Asmita, Prabhune; Sulabha, Kulkarni, Research Journal of BioTechnology, 2007, 2(3), 12-20